BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Mechanical Toughness
and Abrasion Resistance of Tefzel® (ETFE)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tefzel

Cat. No.: B1215275

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tefzel®, a brand of ethylene tetrafluoroethylene (ETFE), is a high-performance fluoropolymer
renowned for its exceptional mechanical toughness, chemical inertness, and robust thermal
properties. This in-depth technical guide provides a comprehensive overview of the mechanical
strength and abrasion resistance of various Tefzel® grades. It is designed to assist
researchers, scientists, and drug development professionals in evaluating the suitability of
Tefzel® for demanding applications where durability and material integrity are paramount. This
document consolidates key quantitative data, outlines the methodologies of standard
mechanical tests, and illustrates the underlying structure-property relationships and
experimental workflows.

Introduction to Tefzel® ETFE

Tefzel® is a melt-processable copolymer of ethylene and tetrafluoroethylene.[1][2] This
chemical composition gives it a unique balance of properties, combining the superior chemical
resistance and thermal stability of perfluoropolymers like PTFE with enhanced mechanical
strength, stiffness, and abrasion resistance.[3][4] Unlike fully fluorinated polymers, the
incorporation of ethylene into the polymer backbone contributes to its remarkable toughness
and impact strength.[3][4] Tefzel® is available in various grades, including general-purpose,
high-flow, and premium resins with enhanced flex life, allowing for its use in a wide array of
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applications such as chemical linings, electrical insulation, and components for the
pharmaceutical and biomedical sectors.[5][6]

Mechanical Properties of Tefzel®

The mechanical integrity of Tefzel® is a key attribute for its use in applications requiring robust
performance under physical stress. The following tables summarize the typical mechanical
properties of various Tefzel® grades. These values are derived from standardized ASTM test
methods and are intended for comparison; they should not be used for specification purposes
without consulting the manufacturer's specific datasheets for a particular grade.

Tensile Properties

Tensile testing evaluates the behavior of a material under tension. Key parameters include
tensile strength (the maximum stress a material can withstand), tensile modulus (a measure of
stiffness), and elongation at break (a measure of ductility).

Property Test Method Typical Value Unit

Tensile Strength (at )
ASTM D638 5,500 - 6,100 psi

23°C)

38 -42 MPa

Tensile Modulus ASTM D638 - psi
MPa

Elongation at Break ASTM D638 300 %

Data sourced from multiple references.[7][8][9]

Flexural and Compressive Properties

Flexural strength measures a material's resistance to bending, while compressive strength
assesses its ability to withstand a crushing load.
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Property Test Method Typical Value Unit
Flexural Modulus ASTM D790 145,000 psi
1,000 MPa

Compressive Strength  ASTM D695 2,470 psi
17 MPa

Data sourced from Professional Plastics datasheet.[7]

Impact and Hardness Properties

Impact strength quantifies a material's ability to resist fracture from a sudden applied load.
Hardness is a measure of a material's resistance to localized plastic deformation such as
scratching or indentation.

Property Test Method Typical Value Unit
Izod Notched Impact ASTM D256 No Break ft-Ib/in
Hardness, Shore D ASTM D785 D67 -

Data sourced from Professional Plastics datasheet.[7]

Abrasion Resistance

Tefzel® exhibits excellent resistance to wear and abrasion, making it suitable for applications
involving contact with abrasive slurries or frequent physical interaction. The Taber abrasion test
is a common method for quantifying this property.

Property Test Method Typical Value Unit

Abrasion Resistance
(Taber, CS-17 wheel, - 15 mg/1000 cycles
10009 load)
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Value for a specific grade of Tefzel®.[10]

Experimental Protocols

The data presented in this guide are obtained through standardized testing procedures. The
following is a brief overview of the principles behind the key ASTM test methods cited.

ASTM D638: Tensile Properties of Plastics

This test method determines the tensile properties of plastics in the form of standard dumbbell-
shaped specimens. The specimen is held in the grips of a universal testing machine and pulled
at a constant rate of crosshead movement until it fractures. During the test, the load and
extension are continuously monitored. From this data, tensile strength, tensile modulus, and
elongation at break are calculated.

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics

This test method is used to determine the flexural strength and flexural modulus of plastic
materials. A rectangular specimen is supported at its ends and a load is applied to its center (a
three-point bending test). The load and deflection are measured until the specimen fails.

ASTM D256: Determining the 1zod Pendulum Impact
Resistance of Plastics

The Izod impact test measures the impact resistance of a material. A notched specimen is
clamped vertically, and a pendulum with a known weight is released from a specified height,
striking and breaking the specimen. The energy absorbed by the specimen during fracture is a
measure of its impact strength. A "no break" result indicates that the specimen did not fracture
under the test conditions.[7]

ASTM D4060: Standard Test Method for Abrasion
Resistance of Organic Coatings by the Taber Abraser

While the specific standard for the cited abrasion value is not provided, ASTM D4060 is a
common protocol for this type of measurement. In this test, a flat panel of the material is
mounted on a rotating turntable. Two abrasive wheels are lowered onto the specimen, and the
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turntable is rotated for a specified number of cycles under a specific load. The abrasion

resistance is typically reported as the weight loss of the material per a certain number of cycles.

Visualizations

Structure-Property Relationship of Tefzel®

The unigue combination of monomers in Tefzel® directly influences its mechanical properties.

Resulting Mechanical Properties
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Caption: Relationship between Tefzel's monomeric units and its key mechanical properties.

Experimental Workflow for Taber Abrasion Test

The following diagram outlines the typical steps involved in evaluating the abrasion resistance

of Tefzel® using a Taber Abraser.
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Caption: A typical workflow for determining the abrasion resistance of Tefzel®.
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Conclusion

Tefzel® ETFE stands out as a robust fluoropolymer with a superior combination of mechanical
toughness and abrasion resistance. Its unique chemical structure imparts a durability that
makes it a reliable material choice for critical components in the pharmaceutical, chemical
processing, and electronics industries. The quantitative data and experimental methodologies
presented in this guide provide a solid foundation for researchers and professionals to assess
the performance of Tefzel® in their specific applications. For detailed specifications and grade-
specific data, consultation with the manufacturer is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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